1-(4-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-2-propen-1-one

• IUPAC Name: (E)-1-(4-methylphenyl)-3-[3-(trifluoromethyl)anilino]prop-2-en-1-one
• InChI: InChI=1S/C17H14F3NO/c1-12-5-7-13(8-6-12)16(22)9-10-21-15-4-2-3-14(11-15)17(18,19)20/h2-11,21H,1H3/b10-9+
• InChI Key: SVAJJKOCYLXAQQ-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CNC2=CC=CC(=C2)C(F)(F)F
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C/NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C17H14F3NO
• Molecular Weight: 305.29 g/mol

Description

1-(4-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-2-propen-1-one is a chemical compound that belongs to the family of chalcones. It has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

1-(4-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-2-propen-1-one has been studied for its potential applications in medicinal chemistry. It has been found to exhibit various biological activities such as anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a fluorescent probe for detecting reactive oxygen species in cells.

Mechanism of Action

The mechanism of action of 1-(4-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-2-propen-1-one is not fully understood. However, it is believed to exert its biological activities through various mechanisms such as inhibition of inflammatory mediators, scavenging of reactive oxygen species, and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
1-(4-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-2-propen-1-one has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as nitric oxide and prostaglandin E2. It has also been found to scavenge reactive oxygen species and protect cells from oxidative stress. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit their growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-2-propen-1-one in lab experiments is its potential to exhibit various biological activities. It can be used as a tool compound to study the mechanisms of inflammation, oxidative stress, and cancer cell growth. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 1-(4-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-2-propen-1-one. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the study of its potential use as a fluorescent probe for detecting reactive oxygen species in cells. Additionally, further studies are needed to elucidate the mechanism of action of the compound and its potential applications in the treatment of inflammatory diseases and cancer.

Synthesis Methods

The synthesis method of 1-(4-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-2-propen-1-one involves the reaction between 4-methylacetophenone and 3-(trifluoromethyl)aniline in the presence of a base such as potassium hydroxide. The reaction is carried out in a solvent such as ethanol or methanol under reflux conditions. The product is obtained as a yellow crystalline solid with a melting point of 138-140°C.